![molecular formula C15H15N3O3S B253777 N-[5-methyl-4-(2-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)-1,3-thiazol-2-yl]acetamide](/img/structure/B253777.png)
N-[5-methyl-4-(2-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)-1,3-thiazol-2-yl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[5-methyl-4-(2-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)-1,3-thiazol-2-yl]acetamide, also known as MBOAT, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. MBOAT is a thiazole compound that has been synthesized through various methods, and its mechanism of action has been studied extensively. In
Mechanism of Action
N-[5-methyl-4-(2-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)-1,3-thiazol-2-yl]acetamide is believed to exert its therapeutic effects through the inhibition of various enzymes, including fatty acid amide hydrolase (FAAH) and monoacylglycerol lipase (MAGL). FAAH and MAGL are enzymes that degrade endocannabinoids, which are lipid-based signaling molecules that play a role in various physiological processes. By inhibiting FAAH and MAGL, this compound increases the levels of endocannabinoids, which can result in anti-inflammatory and anti-proliferative effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In addition to its anti-inflammatory and anti-proliferative effects, this compound has been shown to inhibit the production of reactive oxygen species (ROS), which are molecules that can cause oxidative damage to cells. This compound has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that plays a role in the growth and survival of neurons.
Advantages and Limitations for Lab Experiments
N-[5-methyl-4-(2-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)-1,3-thiazol-2-yl]acetamide has several advantages for lab experiments, including its high purity and stability. However, there are also limitations to using this compound in lab experiments, including its low solubility in water and its potential toxicity at high concentrations.
Future Directions
There are several future directions for N-[5-methyl-4-(2-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)-1,3-thiazol-2-yl]acetamide research. One area of interest is the development of this compound analogs with improved pharmacological properties, such as increased solubility and reduced toxicity. Another area of interest is the investigation of this compound's potential therapeutic applications in other diseases, such as neurodegenerative diseases and metabolic disorders. Additionally, further studies are needed to elucidate the precise mechanisms by which this compound exerts its therapeutic effects.
Synthesis Methods
N-[5-methyl-4-(2-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)-1,3-thiazol-2-yl]acetamide can be synthesized through various methods, including the reaction of 2-aminothiazole with 2-chloroacetic acid, followed by the reaction of the resulting compound with 2-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine. Another synthesis method involves the reaction of 2-aminothiazole with 2-bromoacetic acid, followed by the reaction of the resulting compound with 2-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine. These synthesis methods have been optimized to produce high yields of this compound with high purity.
Scientific Research Applications
N-[5-methyl-4-(2-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)-1,3-thiazol-2-yl]acetamide has been studied for its potential therapeutic applications, particularly in the treatment of cancer. One study found that this compound inhibited the proliferation of various cancer cell lines, including breast, lung, and colon cancer cells. Another study found that this compound induced apoptosis, or programmed cell death, in prostate cancer cells. This compound has also been studied for its potential as an anti-inflammatory agent, as it has been shown to inhibit the production of pro-inflammatory cytokines.
properties
Molecular Formula |
C15H15N3O3S |
---|---|
Molecular Weight |
317.4 g/mol |
IUPAC Name |
N-[5-methyl-4-(2-methyl-3-oxo-4H-1,4-benzoxazin-6-yl)-1,3-thiazol-2-yl]acetamide |
InChI |
InChI=1S/C15H15N3O3S/c1-7-14(20)17-11-6-10(4-5-12(11)21-7)13-8(2)22-15(18-13)16-9(3)19/h4-7H,1-3H3,(H,17,20)(H,16,18,19) |
InChI Key |
QEZJSFKJZMHMEZ-UHFFFAOYSA-N |
SMILES |
CC1C(=O)NC2=C(O1)C=CC(=C2)C3=C(SC(=N3)NC(=O)C)C |
Canonical SMILES |
CC1C(=O)NC2=C(O1)C=CC(=C2)C3=C(SC(=N3)NC(=O)C)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.